Cas no 1252900-49-4 (2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(butan-2-yl)acetamide)

• Product Name: 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(butan-2-yl)acetamide
• CAS No: 1252900-49-4
• MF: C₁₉H₂₁N₃O₂S₂
• MW: 387.518941640854
• CID: 5459962
• Update Time: 2025-11-07

2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(butan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(butan-2-yl)acetamide
• STL028895
• 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(butan-2-yl)acetamide
• 2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-butan-2-ylacetamide
• 2-[[3,4-Dihydro-4-oxo-3-(phenylmethyl)thieno[3,2-d]pyrimidin-2-yl]thio]-N-(1-methylpropyl)acetamide

• Inchi： 1S/C19H21N3O2S2/c1-3-13(2)20-16(23)12-26-19-21-15-9-10-25-17(15)18(24)22(19)11-14-7-5-4-6-8-14/h4-10,13H,3,11-12H2,1-2H3,(H,20,23)
• InChI Key： PKRSKDNEGOCCQY-UHFFFAOYSA-N
• SMILES： S(CC(NC(C)CC)=O)C1=NC2C=CSC=2C(N1CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 549
• XLogP3: 4
• Topological Polar Surface Area: 115

Additional information on 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(butan-2-yl)acetamide

Comprehensive Overview of 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(butan-2-yl)acetamide (CAS No. 1252900-49-4)

The compound 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(butan-2-yl)acetamide (CAS No. 1252900-49-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This thieno[3,2-d]pyrimidine derivative is characterized by its unique sulfanylacetamide moiety, which plays a critical role in its biological activity. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting specific enzyme pathways and protein interactions.

One of the most intriguing aspects of 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(butan-2-yl)acetamide is its molecular scaffold, which combines a benzyl group with a thienopyrimidine core. This combination enhances its binding affinity to certain biological targets, making it a promising candidate for further development. The compound's CAS No. 1252900-49-4 is frequently searched in academic databases and patent literature, reflecting its growing importance in synthetic and applied chemistry.

In recent years, the demand for novel heterocyclic compounds like 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(butan-2-yl)acetamide has surged due to their potential in addressing unmet medical needs. For instance, its structural features align with current trends in small-molecule drug design, where researchers prioritize compounds with high selectivity and low toxicity. This has led to increased interest in its synthetic routes, pharmacokinetic properties, and mechanism of action.

Another area of focus is the compound's potential role in kinase inhibition, a hot topic in oncology and inflammatory disease research. The thieno[3,2-d]pyrimidine scaffold is known to interact with ATP-binding sites of kinases, suggesting that CAS No. 1252900-49-4 could be optimized for therapeutic applications. This aligns with the broader industry shift toward targeted therapies, where precision medicine drives the development of new chemical entities.

From a synthetic chemistry perspective, the preparation of 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(butan-2-yl)acetamide involves multi-step reactions, including cyclization, sulfanylation, and amide coupling. These processes are often optimized for yield and purity, as the compound's efficacy depends on its structural integrity. Researchers also investigate its solubility and stability under various conditions, which are critical for formulation development.

Given the rising interest in AI-driven drug discovery, computational studies on CAS No. 1252900-49-4 have become more prevalent. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses are used to predict its interactions with biological targets, reducing the need for extensive experimental screening. This approach aligns with the industry's push for cost-effective and time-efficient research methodologies.

In conclusion, 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(butan-2-yl)acetamide represents a fascinating area of study at the intersection of chemistry and biology. Its CAS No. 1252900-49-4 is a key identifier for researchers exploring its potential in drug development and other scientific applications. As the field evolves, this compound may play a pivotal role in advancing precision medicine and therapeutic innovation.